Cas no 923195-04-4 (N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(2-phenylethyl)ethanediamide)
N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(2-phenylethyl)ethanediamide
- N'-[(4-oxo-3H-phthalazin-1-yl)methyl]-N-(2-phenylethyl)oxamide
- Ethanediamide, N1-[(3,4-dihydro-4-oxo-1-phthalazinyl)methyl]-N2-(2-phenylethyl)-
- AKOS001963341
- N1-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-N2-phenethyloxalamide
- F2092-0087
- 923195-04-4
-
- Inchi: 1S/C19H18N4O3/c24-17-15-9-5-4-8-14(15)16(22-23-17)12-21-19(26)18(25)20-11-10-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,20,25)(H,21,26)(H,23,24)
- InChI Key: LOMFUTCYQVWMJQ-UHFFFAOYSA-N
- SMILES: C(NCC1C2=C(C=CC=C2)C(=O)NN=1)(=O)C(NCCC1=CC=CC=C1)=O
Computed Properties
- Exact Mass: 350.13789045g/mol
- Monoisotopic Mass: 350.13789045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 569
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 99.7Ų
N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(2-phenylethyl)ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2092-0087-2μmol |
N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-N'-(2-phenylethyl)ethanediamide |
923195-04-4 | 2μmol |
$57.0 | 2023-09-05 | ||
| Life Chemicals | F2092-0087-5μmol |
N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-N'-(2-phenylethyl)ethanediamide |
923195-04-4 | 5μmol |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F2092-0087-1mg |
N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-N'-(2-phenylethyl)ethanediamide |
923195-04-4 | 1mg |
$54.0 | 2023-09-05 | ||
| Life Chemicals | F2092-0087-2mg |
N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-N'-(2-phenylethyl)ethanediamide |
923195-04-4 | 2mg |
$59.0 | 2023-09-05 | ||
| Life Chemicals | F2092-0087-3mg |
N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-N'-(2-phenylethyl)ethanediamide |
923195-04-4 | 3mg |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F2092-0087-4mg |
N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-N'-(2-phenylethyl)ethanediamide |
923195-04-4 | 4mg |
$66.0 | 2023-09-05 | ||
| Life Chemicals | F2092-0087-5mg |
N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-N'-(2-phenylethyl)ethanediamide |
923195-04-4 | 5mg |
$69.0 | 2023-09-05 |
N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(2-phenylethyl)ethanediamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(2-phenylethyl)ethanediamide
Comprehensive Overview of N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(2-phenylethyl)ethanediamide (CAS No. 923195-04-4)
N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(2-phenylethyl)ethanediamide (CAS No. 923195-04-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the class of phthalazine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its role as a potential intermediate in the synthesis of novel therapeutic agents.
The molecular structure of N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(2-phenylethyl)ethanediamide combines a phthalazinone core with an ethanediamide linker and a phenylethyl moiety. This configuration imparts unique physicochemical properties, making it a subject of study in drug discovery and medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they can be optimized for specific biological targets using advanced algorithms.
One of the key areas of interest for CAS No. 923195-04-4 is its potential application in enzyme inhibition. Phthalazine derivatives are known to interact with various enzymes, including those involved in inflammatory pathways and cellular signaling. This has led to investigations into its use for developing anti-inflammatory or anticancer agents, aligning with current research trends focused on precision medicine and targeted therapies.
In addition to its pharmaceutical potential, N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(2-phenylethyl)ethanediamide is also studied for its chemical stability and solubility profiles. These properties are critical for formulation scientists working on drug delivery systems, a hot topic in modern pharmacology. The compound's compatibility with various solvents and excipients makes it a candidate for advanced delivery mechanisms, such as nanoparticle-based therapies.
From a synthetic chemistry perspective, the preparation of CAS No. 923195-04-4 involves multi-step organic reactions, including amide coupling and phthalazinone formation. These processes are often optimized using green chemistry principles, reflecting the growing demand for sustainable and environmentally friendly synthetic methods. Researchers are also exploring catalytic approaches to improve yield and reduce waste, addressing global concerns about chemical sustainability.
The compound's relevance extends to academic research and industrial applications. Universities and pharmaceutical companies are actively investigating its derivatives for their structure-activity relationships (SAR), a cornerstone of modern drug development. With the rise of high-throughput screening (HTS) and machine learning in chemistry, N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(2-phenylethyl)ethanediamide serves as a valuable scaffold for generating new bioactive molecules.
In conclusion, N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(2-phenylethyl)ethanediamide (CAS No. 923195-04-4) represents a promising compound at the intersection of medicinal chemistry, drug discovery, and sustainable synthesis. Its versatility and potential applications make it a focal point for ongoing research, particularly in the context of emerging technologies like AI-assisted molecular design and targeted drug delivery. As scientific advancements continue, this compound is likely to play a pivotal role in the development of next-generation therapeutics.
923195-04-4 (N-(4-oxo-3,4-dihydrophthalazin-1-yl)methyl-N'-(2-phenylethyl)ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)